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This application note provides a detailed protocol for optimizing the Local Oscillator (LO) drive
level for the CMD178, a passive double-balanced mixer, to achieve desired performance
characteristics for specific applications. The CMD178 is a versatile mixer used for up and
down-conversion in a variety of systems, including satellite communications and electronic
warfare.[1] Proper adjustment of the LO drive level is critical for balancing key performance
parameters such as conversion loss, linearity, and port-to-port isolation.

The CMD178 is designed to operate with a local oscillator (LO) drive level as low as +9 dBm,
with typical performance characteristics specified at an LO drive of +13 dBm.[1][2][3] However,
the optimal LO drive level for a specific application may differ and depends on the desired
trade-offs between various performance metrics. This document outlines the experimental
procedures to characterize the mixer's performance across a range of LO drive levels, enabling
users to select the optimal operating point for their system requirements.

Key Performance Parameters vs. LO Drive Level
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The LO signal acts as a switch for the internal diodes of the mixer.[4][5] The strength of the LO

signal, or the LO drive level, directly impacts the efficiency and linearity of this switching action.

The key performance parameters affected by the LO drive level are:

Conversion Loss: This measures the efficiency of the frequency conversion process.
Insufficient LO drive can lead to an increase in conversion loss as the mixer diodes are not
fully switched on.[5][6]

Linearity (Input 1 dB Compression Point - P1dB and Third-Order Intercept Point - IP3):
Linearity determines the mixer's ability to handle large input signals without generating
significant distortion. A higher LO drive level generally improves the 1 dB compression point
and IP3, allowing for a larger dynamic range.[7][8] As a rule of thumb for diode mixers, the
two-tone third-order intercept point (IP3) is approximately 15 dB above the 1 dB compression
point.[6][9]

LO-to-RF and LO-to-IF Isolation: Isolation measures the leakage of the LO signal to the RF
and IF ports.[10] High isolation is crucial to prevent unwanted interference and saturation of
subsequent stages in the signal chain.[10] The CMD178 is designed with optimized balun
structures to provide very high isolation.[1][2]

Experimental Protocols

The following protocols describe the procedures for measuring conversion loss, LO-to-RF and

LO-to-IF isolation, and the input 1 dB compression point (P1dB) as a function of the LO drive

level.

Test Equipment Required

Vector Network Analyzer (VNA) or two Signal Generators and a Spectrum Analyzer
Power Meter

Variable Attenuators

50 Q Terminations

DC Power Supply (if using an evaluation board with active components)

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.minicircuits.com/app/AN00-010.pdf
https://blog.minicircuits.com/frequently-asked-questions-relevant-to-selecting-a-mixer/
https://blog.minicircuits.com/frequently-asked-questions-relevant-to-selecting-a-mixer/
https://www.minicircuits.com/appdoc/AN00-010.html
https://www.minicircuits.com/app/AN00-009.pdf
https://vermont-rep.com/understanding-key-mixer-parameters/
https://www.minicircuits.com/appdoc/AN00-010.html
https://blog.minicircuits.com/how-to-select-a-mixer/
https://www.everythingrf.com/community/understanding-rf-mixer-isolation
https://www.everythingrf.com/community/understanding-rf-mixer-isolation
https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#application-note-optimizing-lo-drive-level-for-the-cmd178-mixer
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da007397
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e CMD178 Evaluation Board or a custom test fixture

Experimental Workflow

The overall experimental workflow involves systematically varying the LO drive level and
measuring the key performance parameters at each level.
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Test Setup Configuration

Configure Test Equipment

i

Calibrate Test Setup

e
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(e.g., t9 dBmto +17 dBm in 1 dB steps)
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I
1
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i

Performance Measurements
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Measure Input P1dB

Data Avnalysis

Tabulate Results

i
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'

Determine Optimal LO Drive Leve

Click to download full resolution via product page

Experimental workflow for LO drive level optimization.
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Protocol for Conversion Loss Measurement

e Setup:

[e]

Connect a signal generator to the RF port of the CMD178 through a calibrated attenuator.

o

Connect a second signal generator to the LO port through a variable attenuator.

[¢]

Connect the IF port to a spectrum analyzer or power meter.

[¢]

Terminate the unused port with a 50 Q load.
o Configuration:

o Set the RF frequency (fRF) and LO frequency (fLO) within the operating range of the
CMD178 (e.g., fRF = 15 GHz, fLO = 14.9 GHz for a 100 MHz IF).

o Set the RF input power (PRF) to a low level to ensure linear operation (e.g., -20 dBm). A
good rule of thumb is to keep the RF power at least 10 dB below the LO power.[9][11]

o Set the initial LO drive level (PLO) using the variable attenuator (e.g., +9 dBm).
e Measurement:

o Measure the power of the IF output signal (PIF) at the difference frequency (fIF = |fRF -
fLOJ).

o Calculate the conversion loss: Conversion Loss (dB) = PRF (dBm) - PIF (dBm).
e lteration:

o Increase the LO drive level in discrete steps (e.g., 1 dB increments) and repeat the
measurement.

o Record the conversion loss for each LO drive level.

Protocol for LO-to-RF and LO-to-IF Isolation
Measurement
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e Setup for LO-to-RF Isolation:
o Connect a signal generator to the LO port.
o Connect a spectrum analyzer or power meter to the RF port.
o Terminate the IF port with a 50 Q load.
e Setup for LO-to-IF Isolation:
o Connect a signal generator to the LO port.
o Connect a spectrum analyzer or power meter to the IF port.
o Terminate the RF port with a 50 Q load.
e Measurement:
o Set the LO frequency and sweep the LO drive level over the desired range.
o At each LO drive level, measure the power of the leaked LO signal at the RF or IF port.
o Calculate the isolation: Isolation (dB) = PLO (dBm) - Pleaked (dBm).
e lteration:

o Record the isolation values for each LO drive level.

Protocol for Input 1 dB Compression Point (P1dB)
Measurement

e Setup:
o Use the same setup as for the conversion loss measurement.
o Configuration:

o Set the LO frequency and the desired LO drive level.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Set the initial RF input power to a low level (e.g., -30 dBm).

e Measurement:

o Measure the IF output power and calculate the conversion loss.

o Increase the RF input power in small steps (e.g., 1 dB).

o Continue to measure the IF output power and calculate the conversion loss at each step.
e Determination of P1dB:

o The input P1dB is the RF input power level at which the conversion loss has increased by
1 dB from its value at low input power levels.[7][8]

e lteration:

o Repeat this measurement for each LO drive level of interest.
Data Presentation
Summarize the collected data in the following tables for clear comparison.

Table 1: Conversion Loss vs. LO Drive Level

LO Drive Level (dBm) Conversion Loss (dB)

+9

+10

+11

+12

+13

+14

+15

+16
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Table 2: Isolation vs. LO Drive Level

LO Drive Level (dBm) LO-to-RF Isolation (dB) LO-to-IF Isolation (dB)

+9

+10

+11

+12

+13

+14

+15

+16

| +17 | 1]

Table 3: Input P1dB vs. LO Drive Level

LO Drive Level (dBm) Input P1dB (dBm)

+9

+10

+11

+12

+13

+14

+15

+16
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Expected Relationships and Optimization

The relationship between the LO drive level and the key performance metrics can be visualized

to aid in selecting the optimal operating point.

Performance Metrics

Increasing LO drive

(initially decreases, then flattens) | | Conversion Loss
Input Parameter / ~{_| Optimization Trade-offs

Increasing LO drive
LO Drive Level (improves) P Linearity (P1dB, IP3) | Optimal Operating Point
Increasing LO drive
(may slightly change)
\ 1
Isolation (LO-RF, LO-IF)

Click to download full resolution via product page
Relationship between LO drive level and mixer performance.

By analyzing the data, a user can determine the LO drive level that provides the best
compromise for their specific application. For instance, if minimizing conversion loss is the
primary concern, one would choose the LO drive level at which the conversion loss is at its
minimum and begins to flatten. If the system requires high linearity to handle strong input
signals, a higher LO drive level that provides a sufficient P1dB would be selected, even if it
results in a slightly higher conversion loss or increased DC power consumption for the LO

generation circuitry.

Conclusion

Optimizing the LO drive level for the CMD178 mixer is a critical step in achieving the desired
system performance. By following the detailed experimental protocols outlined in this
application note, researchers, scientists, and drug development professionals can
systematically characterize the mixer's performance and select an LO drive level that best suits

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body-img#application-note-optimizing-lo-drive-level-for-the-cmd178-mixer
https://www.benchchem.com/product/b12422540/docs?utm_src=pdf-body#application-note-optimizing-lo-drive-level-for-the-cmd178-mixer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

their application's requirements for conversion loss, linearity, and isolation. This empirical
approach ensures that the CMD178 is operating at its optimal point, contributing to the overall
success of the system design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b12422540?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

